Cas no 1645465-29-7 (N-(2-Ethyl-2-methyl-1,3-benzodioxol-5-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide)

• Product Name: N-(2-Ethyl-2-methyl-1,3-benzodioxol-5-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide
• CAS No: 1645465-29-7
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 5407617
• PubChem ID: 86805237
• Update Time: 2025-07-15

N-(2-Ethyl-2-methyl-1,3-benzodioxol-5-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethyl-2-methyl-1,3-benzodioxol-5-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide
• Z1796300349
• EN300-6619390
• N-(2-ethyl-2-methyl-1,3-dioxaindan-5-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• 1645465-29-7
• N-(2-Ethyl-2-methyl-1,3-benzodioxol-5-yl)-1-prop-2-ynylpiperidine-4-carboxamide
• AKOS030724191

• Inchi： 1S/C19H24N2O3/c1-4-10-21-11-8-14(9-12-21)18(22)20-15-6-7-16-17(13-15)24-19(3,5-2)23-16/h1,6-7,13-14H,5,8-12H2,2-3H3,(H,20,22)
• InChI Key： XDJOFKGRHGZEDK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2OC1(C)CC)NC(C1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 328.17869263g/mol
• Monoisotopic Mass: 328.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.8Ų

Additional information on N-(2-Ethyl-2-methyl-1,3-benzodioxol-5-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide

Comprehensive Overview of N-(2-Ethyl-2-methyl-1,3-benzodioxol-5-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide (CAS No. 1645465-29-7)

The compound N-(2-Ethyl-2-methyl-1,3-benzodioxol-5-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide, identified by its CAS No. 1645465-29-7, is a structurally unique molecule that has garnered attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a benzodioxole moiety with a piperidinecarboxamide backbone, further modified by a propynyl group. This combination of functional groups suggests potential interactions with biological targets, making it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown increasing interest in benzodioxole-containing compounds due to their diverse pharmacological properties. The 1,3-benzodioxole core, in particular, is known for its ability to modulate enzyme activity and receptor binding, which aligns with current trends in precision medicine. Researchers are actively exploring how modifications like the 2-ethyl-2-methyl substitution and the propyn-1-yl side chain influence the compound's bioavailability and target specificity. These investigations are often driven by the growing demand for novel therapeutic agents that address unmet medical needs.

The piperidinecarboxamide segment of this molecule is another critical feature, as piperidine derivatives are widely recognized for their role in central nervous system (CNS) drug design. With the rise of neurodegenerative diseases and mental health disorders, compounds like CAS No. 1645465-29-7 are being scrutinized for their potential to cross the blood-brain barrier and interact with neural receptors. This aligns with frequent search queries such as "new CNS drug candidates 2024" and "piperidine-based therapeutics," reflecting public and professional interest in innovative treatments.

From a synthetic chemistry perspective, the incorporation of a propynyl group introduces intriguing possibilities for further functionalization via click chemistry—a technique that has revolutionized molecular labeling and bioconjugation. This aspect resonates with researchers searching for "click chemistry applications in drug discovery" or "alkyne-modified bioactive molecules." The compound's versatility in synthetic pathways could position it as a valuable intermediate in the development of more complex pharmacophores.

Ongoing studies are also examining the physicochemical properties of N-(2-Ethyl-2-methyl-1,3-benzodioxol-5-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide, including its solubility, stability, and metabolic profile. These characteristics are crucial for assessing its drug-likeness, a topic frequently queried in pharmaceutical forums. As the industry shifts toward AI-driven molecular design, data on such specialized compounds become invaluable for training predictive algorithms—highlighting the intersection between experimental chemistry and computational modeling.

In summary, CAS No. 1645465-29-7 represents a compelling case study in modern medicinal chemistry, bridging traditional structure-activity relationship studies with contemporary trends like targeted therapy and computational drug design. Its multifaceted structure offers numerous avenues for exploration, making it a relevant subject for both academic and industrial research initiatives focused on next-generation therapeutics.